IQ-1S

Specification

• Description: Selective JNK3 inhibitor (IC50 values are 390, 360 and 87 nM for JNK1, 2 and 3 respectively). Inhibits JNK phosphorylation and NFκB /AP-1 transcriptional activity. Shows immunosuppressant effects in vivo.; IQ-1S (free acid) is an inhibitor of NF-κB/AP-1 (IC50 = 2.3 µM in a reporter assay). It inhibits TNF-α and IL-6 production in human Mono-Mac-6 cells (IC50s = 1.3 and 3.8 µM, respectively) and isolated human peripheral blood mononuclear cells (PBMCs; IC50s = 2.6 and 5.6 µM, respectively), as well as nitric oxide (NO) production in murine J774-A. macrophages (IC50 = 3.1 µM). IQ-1S (free acid) binds to JNKs (Kd = 0.24, 0.36, and 0.1µM for JNK1-3), as well as casein kinase 1δ (CK1δ), PI3Kγ, and MAPK-interacting serine/threonine kinase 2 (MKNK2; Kds = 0.38, 0.47, and 0.92 µM, respectively).; IQ-1S is a potent and selective c-Jun N-Terminal Kinase Inhibitor. IQ-1S inhibits murine delayed-type hypersensitivity. IQ-1S is highly specific for JNK and that its neutral form is the most abundant species at physiologic pH. IQ-1S can reduce inflammation and cartilage loss associated with CIA and can serve as a small-molecule modulator for mechanistic studies of JNK function in rheumatoid arthritis.
• CAS No.: 23146-22-7
• Molecular Formula: C15H9N3O
• Molecular Weight: 247.257
• IUPAC Name: 11-nitroso-10H-indeno[1,2-b]quinoxaline
• Standard InChI: InChI=1S/C15H9N3O/c19-18-14-10-6-2-1-5-9(10)13-15(14)17-12-8-4-3-7-11(12)16-13/h1-8,17H
• Standard InChI Key: SZHHSFHOIDCNLD-NBVRZTHBSA-N
• SMILES: C1=CC=C2C(=C1)C(=C3C2=NC4=CC=CC=C4N3)N=O
• Appearance: Solid powder